N-(2-(dimethylamino)ethyl)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-2-fluorobenzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-fluorobenzamide;hydrochloride
• InChI: InChI=1S/C20H22FN3OS.ClH/c1-13-11-17-18(12-14(13)2)26-20(22-17)24(10-9-23(3)4)19(25)15-7-5-6-8-16(15)21;/h5-8,11-12H,9-10H2,1-4H3;1H
• InChI Key: UKQHRLHHNQUAHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)N(CCN(C)C)C(=O)C3=CC=CC=C3F.Cl
• Molecular Formula: C20H23ClFN3OS
• Molecular Weight: 407.9 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-2-fluorobenzamide hydrochloride is a useful research compound. Its molecular formula is C20H23ClFN3OS and its molecular weight is 407.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Evaluation

Derivatives of benzothiazoles, including compounds similar to the specified chemical, have been synthesized and evaluated for their antitumor activities against malignant human cell lines. These derivatives exhibited cytostatic activities against cervical, breast, colon, and laryngeal carcinoma cell lines, showcasing their potential as antitumor agents (Racané et al., 2006).

Antitumor Activity of Amino Acid Ester Derivatives

A series of amino acid ester derivatives containing 5-fluorouracil have been synthesized, showing significant inhibitory effects against leukemia and liver cancer cell lines. This indicates the potential application of these derivatives, possibly including the specified compound, in cancer treatment (Xiong et al., 2009).

GPIIb/IIIa Integrin Antagonists

Compounds with structures related to the specified chemical have been developed as potent and orally active fibrinogen receptor antagonists. These compounds, characterized by specific substituents like dimethylamino or fluoro groups, demonstrate potential in antithrombotic treatment, especially in the acute phase (Hayashi et al., 1998).

Localization in Alzheimer's Disease

Derivatives of the specified compound have been utilized in positron emission tomography to determine the localization and load of neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients. This application underscores the role of such compounds in diagnostic assessments and monitoring of disease progression (Shoghi-Jadid et al., 2002).

Novel Potential Antipsychotic Agents

Research has also explored the antipsychotic-like profile of compounds structurally related to the specified chemical. These studies indicate the absence of interaction with dopamine receptors, suggesting a unique mechanism of action and potential application in treating psychiatric disorders (Wise et al., 1987).